Cas no 1173018-75-1 (2,3-Butanedione-13C2)

• Product Name: 2,3-Butanedione-13C2
• CAS No: 1173018-75-1
• MF: C₄H₆O₂
• MW: 88.0745511054993
• CID: 1061101
• Update Time: 2025-04-20

2,3-Butanedione-13C2 Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione-13C2
• butane-2,3-dione
• 2,3,4-TRIMETHOXY-BENZYLAMINE
• 2,3-Butanedione-1,4-13C2
• Biacetyl-1,4-13C2
• Diacetyl-1,4-13C2

• Inchi： 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1+1,2+1
• InChI Key： QSJXEFYPDANLFS-ZDOIIHCHSA-N
• SMILES： O=C([13CH3])C([13CH3])=O

Computed Properties

• Exact Mass: 88.04350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 34.14000
• LogP: 0.16440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones